Cas no 87622-09-1 (sodium; but-2-enedioic acid; 2-methylprop-2-enoate)
87622-09-1 structure
Product Name:sodium; but-2-enedioic acid; 2-methylprop-2-enoate
CAS No:87622-09-1
MF:C8H10O6
MW:202.161403179169
CID:728771
Update Time:2024-01-31
sodium; but-2-enedioic acid; 2-methylprop-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- maleic acid-methacrylic acid copolymer
- 2-methylprop-2-enoate
- but-2-enedioic acid
- sodium
- sodium; but-2-enedioic acid; 2-methylprop-2-enoate
-
- Inchi: 1S/C4H4O4.C4H6O2/c5-3(6)1-2-4(7)8;1-3(2)4(5)6/h1-2H,(H,5,6)(H,7,8);1H2,2H3,(H,5,6)/b2-1-;
- InChI Key: HMEGGKJXNDSHHA-ODZAUARKSA-N
- SMILES: C(=C)(C)C(=O)O.C(/C(=O)O)=C/C(=O)O
Computed Properties
- Exact Mass: 224.029683
- Monoisotopic Mass: 224.029683
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115
Experimental Properties
- Boiling Point: 355.5°C at 760 mmHg
- Flash Point: 183°C
sodium; but-2-enedioic acid; 2-methylprop-2-enoate Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
87622-09-1 (sodium; but-2-enedioic acid; 2-methylprop-2-enoate) Related Products
- 21788-49-8((2E)-dimethylbut-2-enedioic acid)
- 13201-46-2(2-methylbut-2-enoic acid)
- 80-59-1(trans-2,3-Dimethylacrylic acid)
- 565-63-9(Angelic acid)
- 498-24-8(mesaconic acid)
- 498-23-7(Citraconic acid)
- 4411-97-6(2,3-dimethylbut-2-enoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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